Cas no 22944-03-2 (1,4-Benzenediol,2-(3-methyl-3-buten-1-yn-1-yl)-)

• Product Name: 1,4-Benzenediol,2-(3-methyl-3-buten-1-yn-1-yl)-
• CAS No: 22944-03-2
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 256468
• Update Time: 2025-04-19

1,4-Benzenediol,2-(3-methyl-3-buten-1-yn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-(3-methyl-3-buten-1-yn-1-yl)-
• 1,4-Benzenediol, 2-(3-methyl-3-buten-1-ynyl)-
• 2-(3-Methylbut-3-en-1-yn-1-yl)benzene-1,4-diol

• Inchi： 1S/C11H10O2/c1-8(2)3-4-9-7-10(12)5-6-11(9)13/h5-7,12-13H,1H2,2H3
• InChI Key： ZUEGEPDZNAILQJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#CC(=C)C)O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.2
• Boiling Point: 342.4°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.613
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones